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Compound of Interest

Compound Name: TYD-68

Cat. No.: B15603472

Introduction

These application notes provide detailed recommendations for the proper handling, storage,
and solubilization of TYD-68, which has been identified as Orantinib (also known as TSU-68 or
SU6668). Orantinib is a multi-targeted receptor tyrosine kinase inhibitor.[1][2] Adherence to
these guidelines is critical to ensure the compound's stability, activity, and the reproducibility of
experimental results.

Compound Information

e Product Name: TYD-68

Chemical Name: Orantinib, SU6668, TSU-68[3][4][5][6]

Molecular Formula: C1sH1sN203[3][5][7]

Molecular Weight: 310.35 g/mol [4][7][8]

CAS Number: 252916-29-3[5][8][9]

Recommended Solvents and Solubility

Orantinib is a crystalline solid that is practically insoluble in water and ethanol.[3][8][10] For
research purposes, organic solvents are required to prepare stock solutions. The solubility of
Orantinib in various common laboratory solvents is summarized in the table below.
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ble 1: Solubility of inib i |

Solvent Concentration Notes

Up to 62 mg/mL (199.77 mM)
has been reported.[4][8] Use
fresh, high-purity DMSO as
Dimethyl Sulfoxide (DMSO) =>15.5 mg/mL[3] moisture can reduce solubility.
[4] Ultrasonic bath and
warming to 37°C can aid
dissolution.[3][7]

Dimethylformamide (DMF) 5 mg/mL[5]
For applications requiring a
DMF:PBS (pH 7.2) (1:1) 0.50 mg/mL[5] _
buffered aqueous solution.
Ethanol Insoluble[3][8][10] Not a recommended solvent.

Not a recommended solvent
for primary stock solutions. A

Water Insoluble[3][8][10] water solubility of 0.202 mg/mL
has been reported, likely in a
buffered solution.[11]

Storage Conditions

Proper storage of Orantinib is essential to maintain its chemical integrity and biological activity.
Recommendations for both the solid compound and solutions are provided below.

Table 2: Recommended Storage Conditions for Orantinib
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Storage

Form Duration Notes
Temperature
Solid Powder -20°C 3 to 4 years[4][5][12] Keep desiccated.[9]
For shorter-term
4°C 2 years[7][12]

storage.

Room Temperature

Stability indicated for
shipping in the
continental US.[5]
Long-term storage at
room temperature is

not recommended.

Stock Solutions

-80°C

6 months to 2 years[1]
[4][13]

Aliquot to avoid
repeated freeze-thaw

cycles.

-20°C

1 month[4][7][13]

For working aliquots.

Experimental Protocols
Protocol for Preparation of a 10 mM DMSO Stock
Solution

Weighing the Compound: Accurately weigh the desired amount of Orantinib powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh
3.10 mg of Orantinib (Molecular Weight = 310.35 g/mol ).

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to the

microcentrifuge tube. For a 10 mM solution from 3.10 mg of compound, add 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate

the tube in an ultrasonic water bath for a few minutes or gently warm it to 37°C.[3] Visually

inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to

minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 2 years)
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or at -20°C for short-term use (up to 1 month).[1]

Protocol for Preparation of an In Vivo Formulation

For in vivo experiments, a suspension is often required. The following protocol is a common
method for preparing an Orantinib suspension for oral or intraperitoneal administration.

« Initial Dissolution: Prepare a concentrated stock solution of Orantinib in DMSO.

e Vehicle Preparation: In a separate sterile tube, prepare the vehicle by mixing the desired
proportions of PEG300, Tween-80, and saline. A common vehicle consists of 40% PEG300,
5% Tween-80, and 45% saline.[7][13]

o Formulation: Slowly add the DMSO stock solution to the vehicle while vortexing to create a
final formulation with 10% DMSO.[7][13] This will result in a suspended solution.

e Homogenization: Use an ultrasonic bath to ensure a uniform suspension.[7][13]
o Administration: It is recommended to prepare this formulation freshly on the day of use.[1]

Visualizations
Signaling Pathway Inhibition by Orantinib
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Caption: Orantinib inhibits key receptor tyrosine kinases.

Workflow for Orantinib Stock Solution Preparation
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Caption: Workflow for preparing Orantinib stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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